Cas no 2580215-18-3 (5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid)

• Product Name: 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid
• CAS No: 2580215-18-3
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5662503
• PubChem ID: 165893183
• Update Time: 2025-05-19

5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2580215-18-3
• EN300-27727166
• 5-{1-[(benzyloxy)carbonyl]piperidin-2-yl}pent-2-ynoic acid
• 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid

• Inchi： 1S/C18H21NO4/c20-17(21)12-5-4-10-16-11-6-7-13-19(16)18(22)23-14-15-8-2-1-3-9-15/h1-3,8-9,16H,4,6-7,10-11,13-14H2,(H,20,21)
• InChI Key： IQXATPFWAHARBY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CCC#CC(=O)O)=O

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid

Comprehensive Overview of 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid (CAS No. 2580215-18-3)

5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid (CAS No. 2580215-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and alkyne functionality, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a benzyloxycarbonyl (Cbz) protecting group with a pent-2-ynoic acid moiety, making it a versatile building block in medicinal chemistry.

The growing interest in 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid is driven by its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in designing small-molecule therapeutics for conditions such as neurodegenerative diseases and metabolic disorders. The compound's alkyne group also enables click chemistry applications, facilitating the creation of complex molecular architectures with high precision.

One of the key advantages of 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid is its compatibility with peptide coupling reactions, which are widely used in the synthesis of peptidomimetics and bioconjugates. This feature aligns with the current trend in pharmaceutical research toward targeted drug delivery systems and personalized medicine. Additionally, the compound's Cbz-protected piperidine moiety offers stability under various reaction conditions, making it a reliable choice for multi-step synthetic routes.

From a market perspective, the demand for 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid is expected to rise due to its role in high-value pharmaceutical intermediates. The compound's synthesis and purification processes have been optimized to meet the stringent requirements of Good Manufacturing Practice (GMP), ensuring its suitability for large-scale production. Furthermore, its application in proteomics research and chemical biology has expanded its relevance in academic and industrial settings.

In summary, 5-{1-(benzyloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid (CAS No. 2580215-18-3) represents a valuable tool for researchers and manufacturers in the life sciences sector. Its unique structural features, combined with its broad applicability, position it as a compound of interest for future innovations in drug development and chemical synthesis. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing precision medicine and therapeutic innovation.